Phenylpropiolic acid
Phenylpropiolic acid
Phenylpropiolic acid is an acetylenic compound that is propynoic acid in which the acetylenic hydrogen is replaced by a phenyl group. It is an alpha,beta-unsaturated monocarboxylic acid, an acetylenic compound and a member of benzenes. It is functionally related to a propynoic acid.
Brand Name:
Vulcanchem
CAS No.:
637-44-5
VCID:
VC21074348
InChI:
InChI=1S/C9H6O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,(H,10,11)
SMILES:
C1=CC=C(C=C1)C#CC(=O)O
Molecular Formula:
C9H6O2
Molecular Weight:
146.14 g/mol
Phenylpropiolic acid
CAS No.: 637-44-5
Cat. No.: VC21074348
Molecular Formula: C9H6O2
Molecular Weight: 146.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenylpropiolic acid is an acetylenic compound that is propynoic acid in which the acetylenic hydrogen is replaced by a phenyl group. It is an alpha,beta-unsaturated monocarboxylic acid, an acetylenic compound and a member of benzenes. It is functionally related to a propynoic acid. |
|---|---|
| CAS No. | 637-44-5 |
| Molecular Formula | C9H6O2 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | 3-phenylprop-2-ynoic acid |
| Standard InChI | InChI=1S/C9H6O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,(H,10,11) |
| Standard InChI Key | XNERWVPQCYSMLC-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C#CC(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)C#CC(=O)O |
| Melting Point | 136 - 139 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator